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Compound of Interest

Compound Name: 4-Chlorophenyl methyl sulfone

Cat. No.: B146403 Get Quote

Abstract

4-Chlorophenyl methyl sulfone (CAS No: 98-57-7) is a highly stable and versatile

organosulfur compound that has garnered significant attention across various industrial

sectors. Characterized by its unique sulfone functional group and chlorinated aromatic ring, it

serves as a critical intermediate in the synthesis of a wide array of value-added products. This

technical guide provides an in-depth analysis of its principal applications in pharmaceuticals,

agrochemicals, and advanced polymer science. It details the compound's physicochemical

properties, outlines established synthesis protocols, and presents key toxicological data to

ensure safe handling and application. This document is intended for researchers, chemists,

and professionals in drug development and material science seeking to leverage the unique

chemical attributes of 4-Chlorophenyl methyl sulfone in their work.

Introduction
4-Chlorophenyl methyl sulfone is a crystalline solid that exhibits excellent stability and

solubility in many organic solvents.[1] Its chemical structure, featuring a methylsulfonyl group

attached to a p-chlorinated benzene ring, makes it a reactive yet stable building block in

organic synthesis. The electron-withdrawing nature of the sulfone group, combined with the

reactivity of the chloro-substituent, allows for a range of chemical transformations. These

properties have established 4-Chlorophenyl methyl sulfone as a valuable intermediate in the

production of pharmaceuticals, agrochemicals, and specialty polymers, where it contributes to

the final product's desired efficacy, durability, and performance characteristics.[1]
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Physicochemical and Toxicological Data
Quantitative data regarding the physical, chemical, and toxicological properties of 4-
Chlorophenyl methyl sulfone are summarized below for clear reference and comparison.

Physical and Chemical Properties
Property Value Source(s)

CAS Number 98-57-7 [1][2][3][4]

Molecular Formula C₇H₇ClO₂S [1][2][3][5][6]

Molecular Weight 190.65 g/mol [1][2][5]

Appearance
White to off-white/light yellow

crystalline powder
[1][3][6]

Melting Point 90-98 °C [1]

Boiling Point 330.2 ± 34.0 °C at 760 mmHg [2]

Density 1.3 ± 0.1 g/cm³ [2]

Purity ≥ 98% [1][3]

Acute Toxicity Data
Test Type

Route of
Exposure

Species Dose/Duration Source(s)

LD50 Oral Rat 400 mg/kg [2]

LD50 Oral Mouse 606 mg/kg [2]

LD Skin Rat >5600 mg/kg [2]

Safety Summary: 4-Chlorophenyl methyl sulfone is classified as harmful if swallowed and is

known to cause skin irritation, serious eye irritation, and potential respiratory irritation.[6] It is

stable under normal conditions but is incompatible with strong oxidizing agents.[6] Hazardous

decomposition can release carbon oxides, sulfur oxides, chlorine, and hydrogen chloride gas.

[6]
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Core Industrial Applications
The versatility of 4-Chlorophenyl methyl sulfone makes it a cornerstone intermediate in

several key industries.

Pharmaceutical Synthesis
In the pharmaceutical sector, 4-Chlorophenyl methyl sulfone is a valuable intermediate for

developing novel therapeutic agents.[1] Its documented anti-inflammatory properties make it a

particularly useful precursor for drugs targeting inflammatory diseases.[1] Medicinal chemists

leverage its structure to enhance the efficacy and modify the pharmacokinetic profiles of drug

candidates.[1]
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Role in Pharmaceutical Development
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Caption: Logical workflow of 4-Chlorophenyl methyl sulfone in API synthesis.
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Agrochemical Formulation
4-Chlorophenyl methyl sulfone is utilized in the formulation of modern agrochemicals,

including pesticides and herbicides.[1][3] Its incorporation into the molecular structure of active

ingredients can enhance their stability and biological activity, contributing to more effective crop

protection solutions.[1] Research into related compounds, such as trichloromethyl-4-

chlorophenyl sulfone, has demonstrated their potential for transformation into new compounds

with significant pesticidal activity, highlighting the importance of the chlorophenyl sulfone moiety

in this field.[7]

Advanced Polymer & Material Science
In material science, the compound is a key monomer and modifying agent in the synthesis of

high-performance polymers, most notably aromatic polysulfones.[1][8] When used as a

sulfonylating agent, it significantly improves the thermal stability, mechanical strength, and

chemical resistance of the resulting polymers.[1] These enhanced properties are critical for

applications in demanding environments.

Key applications include:

High-Performance Polymers: Production of polysulfones and polyether sulfones valued for

their toughness and stability at high temperatures.[8][9]

Specialty Coatings and Adhesives: Formulations that provide superior durability and

resistance to chemical degradation.[1]

Aerospace and Medical Components: Manufacturing of parts that require high strength,

transparency, and thermal resistance.[10]
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Industrial Application Pathways
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Caption: Role as a central intermediate for diverse industrial applications.

Synthesis and Experimental Protocols
The industrial production of 4-Chlorophenyl methyl sulfone is typically achieved through a

two-step process starting from substituted benzene sulfonyl chloride. This method is noted for

its high overall yield and operational simplicity.[11]

Experimental Protocol: Two-Step Synthesis
This protocol is adapted from established patent literature for the preparation of phenyl methyl

sulfone derivatives.[11]
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Step 1: Reduction of 4-Chlorobenzene Sulfonyl Chloride to Sodium 4-Chlorobenzenesulfinate

Reaction Setup: In a suitable reaction vessel (e.g., a 500 mL flask), add 25.2 g of sodium

sulfite (Na₂SO₃), 100 mL of water, and 16.8 g of sodium bicarbonate (NaHCO₃).

Addition of Starting Material: While stirring, add 21.1 g (0.1 mol) of 4-chlorobenzene sulfonyl

chloride to the aqueous solution.

Reaction Conditions: Heat the mixture to 80-90 °C and maintain this temperature with

continuous stirring for approximately 2.5 to 3 hours to complete the reduction reaction. The

completion can be monitored by TLC.

Intermediate Isolation: The resulting aqueous solution contains sodium 4-

chlorobenzenesulfinate and is typically used directly in the next step without isolation.

Step 2: Methylation of Sodium 4-Chlorobenzenesulfinate

Reagent Addition: To the warm solution from Step 1, slowly add 13.9 g (0.11 mol) of dimethyl

sulfate ((CH₃)₂SO₄) dropwise over 30-60 minutes. Maintain the temperature at 60-70 °C.

Reaction Conditions: After the addition is complete, continue stirring the mixture at 60-70 °C

for an additional 1-2 hours to ensure the methylation reaction goes to completion.[12]

Work-up and Isolation:

Cool the reaction mixture to room temperature. A significant amount of solid precipitate will

form.[11]

If any excess dimethyl sulfate is present, it can be quenched by carefully adding a small

amount of 25% aqueous ammonia.[12]

Isolate the solid product by filtration.

Wash the collected solid thoroughly with water to remove any inorganic salts.

Dry the product in a vacuum oven at 60 °C.
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Yield and Purity: This process typically results in 4-Chlorophenyl methyl sulfone with a

yield exceeding 90% and a melting point of approximately 98-99 °C.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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